Cas no 142009-30-1 (1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[3-chloro-2-oxo-1-(phenylmethyl)propyl]hexahydro-2-oxo-, [3aS-[3aa,4b(R*),6aa]]- (9CI))

• Product Name: 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[3-chloro-2-oxo-1-(phenylmethyl)propyl]hexahydro-2-oxo-, [3aS-[3aa,4b(R*),6aa]]- (9CI)
• CAS No: 142009-30-1
• MF: C₂₀H₂₆ClN₃O₃S
• MW: 423.956742763519
• CID: 177775
• PubChem ID: 83924
• Update Time: 2025-04-19

1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[3-chloro-2-oxo-1-(phenylmethyl)propyl]hexahydro-2-oxo-, [3aS-[3aa,4b(R*),6aa]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[3-chloro-2-oxo-1-(phenylmethyl)propyl]hexahydro-2-oxo-, [3aS-[3aa,4b(R*),6aa]]- (9CI)
• 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[3-chloro-2-oxo-1-(phenylmethyl)propyl]hexahydro-2-o...
• 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[3-chloro-2-oxo-1-(phenylmethyl)propyl]hexahydro-2-oxo-, [3aS-[3aa,4b(R*),6aa]]- (9
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[(2R)-4-chloro-3-oxo-1-phenylbutan-2-yl]pentanamide
• 1H-Thieno(3,4-d)imidazole-4-pentanamide, N-(3-chloro-2-oxo-1-(phenylmethyl)propyl)hexahydro-2-oxo-, (3aS-(3aalpha,4beta(R*),6aalpha))-
• Bio-phe-CH2Cl
• Biotinylphenylalanylchloromethane
• N-[(2R)-4-chloro-3-oxo-1-phenylbutan-2-yl]-5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamide
• DTXSID80931303
• 142009-30-1
• N-(4-Chloro-3-oxo-1-phenylbutan-2-yl)-5-(2-hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)pentanimidic acid

• Inchi： 1S/C20H26ClN3O3S/c21-11-16(25)14(10-13-6-2-1-3-7-13)22-18(26)9-5-4-8-17-19-15(12-28-17)23-20(27)24-19/h1-3,6-7,14-15,17,19H,4-5,8-12H2,(H,22,26)(H2,23,24,27)/t14-,15+,17+,19+/m1/s1
• InChI Key： GHRQVNADRFWTHC-YEWFCNIMSA-N
• SMILES： ClCC([C@@H](CC1C=CC=CC=1)NC(CCCC[C@H]1[C@@H]2[C@H](CS1)NC(N2)=O)=O)=O

Computed Properties

• Exact Mass: 423.138
• Monoisotopic Mass: 423.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Density: 1.248
• Boiling Point: 734.1°Cat760mmHg
• Flash Point: 397.7°C
• Refractive Index: 1.566